
A Technical Guide to the Physicochemical
Properties of 1,3-Diethylurea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diethylurea

Cat. No.: B146665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the melting and boiling

points of 1,3-Diethylurea, a chemical intermediate with applications in various industrial and

scientific fields, including pharmaceuticals.[1] This document outlines its key physical

properties, detailed experimental protocols for their determination, and a visualization of a

common synthetic pathway.

Core Physicochemical Data
1,3-Diethylurea is a symmetrically substituted urea derivative. At room temperature, it exists as

a white crystalline solid.[2] It is soluble in polar solvents like water.[1][3][4]

The accurate determination of its melting and boiling points is crucial for its identification, purity

assessment, and application in chemical synthesis and drug development. The following table

summarizes these critical quantitative data.

Property Value Conditions

Melting Point 112-113 °C[1][4][5][6] Standard Pressure

Boiling Point 263.33 °C 760 mmHg
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The following sections detail standardized methodologies for the experimental determination of

the melting and boiling points of 1,3-Diethylurea.

Melting Point Determination: Capillary Method
The capillary method is a widely used and reliable technique for determining the melting point

of a solid crystalline compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil or silicone oil for Thiele tube)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 1,3-Diethylurea is finely ground using a mortar and

pestle to ensure a uniform particle size.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.

This process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then placed in the melting point

apparatus.

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear
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liquid is recorded as the end of the melting range. For pure 1,3-Diethylurea, this range is

expected to be narrow.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of a liquid. Since 1,3-Diethylurea is a solid at room temperature, it must first be melted

to determine its boiling point.

Apparatus:

Thiele tube

Micro boiling point tube (or a small test tube)

Capillary tube (sealed at one end)

Thermometer

Heating medium (e.g., high-boiling mineral oil)

Bunsen burner or hot plate

Procedure:

Sample Preparation: A small amount of 1,3-Diethylurea is placed in the micro boiling point

tube and gently heated until it melts.

Capillary Inversion: A capillary tube, sealed at one end, is inverted (open end down) and

placed into the molten 1,3-Diethylurea in the micro boiling point tube.

Apparatus Assembly: The micro boiling point tube with the inverted capillary is attached to a

thermometer. This assembly is then secured in a Thiele tube containing the heating medium.

Heating: The side arm of the Thiele tube is gently heated, causing the heating medium to

circulate and heat the sample uniformly.
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Observation: As the temperature rises, air trapped in the inverted capillary will expand and

exit as a slow stream of bubbles. The heating is continued until a continuous and rapid

stream of bubbles emerges from the capillary tip.

Cooling and Measurement: The heat source is then removed. As the apparatus cools, the

stream of bubbles will slow down and eventually stop. The exact temperature at which the

liquid just begins to be drawn back into the capillary tube is recorded as the boiling point of

1,3-Diethylurea.

Synthetic Pathway Visualization
A common industrial method for the synthesis of symmetrically substituted ureas like 1,3-
Diethylurea involves the reaction of an amine with phosgene or an isocyanate. The following

diagram illustrates a generalized workflow for the synthesis of 1,3-Diethylurea from ethylamine

and ethyl isocyanate.

Ethylamine
(C2H5NH2)

Reaction Vessel
(Controlled Temperature)

Reactant 1

Ethyl Isocyanate
(C2H5NCO)

Reactant 2

1,3-Diethylurea
(C2H5NHCONHC2H5)

Reaction Purification
(e.g., Recrystallization)

Crude Product Pure 1,3-DiethylureaPurified Product

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 1,3-Diethylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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